Methyl 6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-(3-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: methyl 6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-(3-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C24H27FN4O4/c1-32-19-5-3-4-16(14-19)22-21(23(30)33-2)20(26-24(31)27-22)15-28-10-12-29(13-11-28)18-8-6-17(25)7-9-18/h3-9,14,22H,10-13,15H2,1-2H3,(H2,26,27,31)
• InChI Key: NXHHLZMBYRHLIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C(=C(NC(=O)N2)CN3CCN(CC3)C4=CC=C(C=C4)F)C(=O)OC
• Molecular Formula: C24H27FN4O4
• Molecular Weight: 454.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups including a piperazine ring, a fluorophenyl group, a methoxyphenyl group, and a tetrahydropyrimidine group.

Scientific Research Applications

Anticancer Activity

. This suggests that our compound could potentially be used in cancer research to develop new treatments.

Antihypertensive Activity

. The compound may serve as a lead compound for the development of new antihypertensive drugs.

Sonochemistry Applications

. This could imply that our compound might be useful in chemical reactions where ultrasound is employed to enhance reaction rates.

Protein-Nucleic Acids Interaction Studies

. This indicates that our compound could be valuable in understanding how drugs interact with biological macromolecules.

Antiparasitic Activity

. Therefore, our compound might be researched further for its potential use in treating parasitic infections.

Drug Synthesis and Optimization

. Our compound could be part of such studies aimed at optimizing drug synthesis processes.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to inhibit equilibrative nucleoside transporters (ents) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

Based on the structure-activity relationship studies of similar compounds, it can be inferred that the presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ent1 and ent2 .

Biochemical Pathways

Ents, which similar compounds have been found to inhibit, play a vital role in nucleotide synthesis and regulation of adenosine function . Therefore, it can be inferred that this compound may affect these biochemical pathways.

Pharmacokinetics

It is known that the piperazine motif found in similar compounds can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Based on the inhibitory effects of similar compounds on ents, it can be inferred that this compound may reduce the uptake of certain nucleosides, thereby affecting nucleotide synthesis and regulation of adenosine function .

Safety and Hazards

The safety and hazards associated with this compound are not available in the sources I found.